Cas no 4500-01-0 (2-Hydroxyethyl Oleate)

2-Hydroxyethyl Oleate is a fatty acid ester derived from oleic acid and ethylene glycol, characterized by its excellent emollient and solubilizing properties. This clear, viscous liquid is widely utilized in cosmetic and pharmaceutical formulations due to its ability to enhance skin absorption and improve texture. Its non-greasy nature and compatibility with a range of active ingredients make it a versatile choice for creams, lotions, and topical delivery systems. Additionally, it exhibits good oxidative stability and low irritation potential, suitable for sensitive applications. As a biodegradable and renewable-based ester, it aligns with sustainable formulation trends in personal care and industrial products.
2-Hydroxyethyl Oleate structure
2-Hydroxyethyl Oleate structure
Product name:2-Hydroxyethyl Oleate
CAS No:4500-01-0
MF:C20H38O3
MW:326.51392
CID:329525

2-Hydroxyethyl Oleate Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-, 2-hydroxyethyl ester
    • 2-hydroxyethyl oleate
    • Cithrol A
    • Ethylene glycol monooleate
    • Oleic acid, 2-hydroxyethyl ester
    • Ethylene glycol oleate
    • 2-Hydroxyethyl Oleate
    • Inchi: 1S/C20H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)23-19-18-21/h9-10,21H,2-8,11-19H2,1H3/b10-9-
    • InChI Key: MUHFRORXWCGZGE-KTKRTIGZSA-N
    • SMILES: CCCCCCCC/C=C\CCCCCCCC(OCCO)=O

Computed Properties

  • Exact Mass: 326.28224

Experimental Properties

  • PSA: 46.53

2-Hydroxyethyl Oleate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00DI8G-250mg
2-hydroxyethyl oleate
4500-01-0 98%
250mg
$69.00 2024-05-02
TRC
H545210-250mg
2-Hydroxyethyl Oleate
4500-01-0
250mg
$ 193.00 2023-09-07
TRC
H545210-1g
2-Hydroxyethyl Oleate
4500-01-0
1g
$ 637.00 2023-09-07
TRC
H545210-2.5g
2-Hydroxyethyl Oleate
4500-01-0
2.5g
$ 1098.00 2023-09-07
Aaron
AR00DIGS-250mg
2-hydroxyethyl oleate
4500-01-0 98%
250mg
$65.00 2025-02-13
Aaron
AR00DIGS-1g
2-hydroxyethyl oleate
4500-01-0 98%
1g
$228.00 2025-02-13
1PlusChem
1P00DI8G-1g
2-hydroxyethyl oleate
4500-01-0 98%
1g
$204.00 2024-05-02

Additional information on 2-Hydroxyethyl Oleate

Recent Advances in the Study of 2-Hydroxyethyl Oleate (CAS: 4500-01-0) in Chemical Biology and Pharmaceutical Applications

2-Hydroxyethyl Oleate (CAS: 4500-01-0), a derivative of oleic acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical sciences. This compound, characterized by its esterification of oleic acid with ethylene glycol, exhibits unique physicochemical properties that make it suitable for various biomedical and industrial uses. Recent studies have explored its potential as a drug delivery vehicle, a biocompatible excipient, and a functional ingredient in topical formulations. This research brief synthesizes the latest findings on 2-Hydroxyethyl Oleate, focusing on its synthesis, characterization, and emerging applications.

One of the most notable advancements in the study of 2-Hydroxyethyl Oleate is its role in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that 2-Hydroxyethyl Oleate could significantly improve the dissolution rate of hydrophobic active pharmaceutical ingredients (APIs) when used as a co-solvent or surfactant. The study employed dynamic light scattering (DLS) and differential scanning calorimetry (DSC) to characterize the interactions between 2-Hydroxyethyl Oleate and model drugs, revealing a marked reduction in crystallinity and an increase in amorphous content, which correlated with enhanced drug release profiles.

In addition to its pharmaceutical applications, 2-Hydroxyethyl Oleate has been investigated for its biocompatibility and safety profile. A recent in vitro cytotoxicity assessment, published in Biomaterials Science, evaluated the compound's effects on human dermal fibroblasts and keratinocytes. The results indicated that 2-Hydroxyethyl Oleate exhibited minimal cytotoxicity at concentrations up to 500 µg/mL, making it a promising candidate for use in topical and transdermal formulations. Furthermore, its moisturizing and emollient properties have been leveraged in cosmetic products, with clinical trials showing significant improvements in skin hydration and barrier function.

The synthesis and scalability of 2-Hydroxyethyl Oleate have also been subjects of recent research. A 2024 study in Organic Process Research & Development reported an optimized enzymatic esterification process using immobilized lipases, which achieved a yield of over 90% under mild reaction conditions. This green chemistry approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional chemical synthesis methods. The study highlighted the potential for large-scale manufacturing of 2-Hydroxyethyl Oleate with high purity and consistency, addressing a critical need for industrial applications.

Looking ahead, the potential therapeutic applications of 2-Hydroxyethyl Oleate are being explored in novel drug delivery systems, such as nanoemulsions and micellar formulations. Preliminary data from a 2024 preclinical study suggest that 2-Hydroxyethyl Oleate-based nanoemulsions can effectively encapsulate and deliver anticancer agents, with enhanced tumor targeting and reduced systemic toxicity. These findings underscore the compound's versatility and its growing importance in the development of next-generation pharmaceutical formulations.

In conclusion, 2-Hydroxyethyl Oleate (CAS: 4500-01-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical sciences. Recent research has elucidated its mechanisms of action, safety profile, and scalable production methods, paving the way for its broader adoption in drug delivery, cosmetics, and industrial applications. Future studies should focus on further optimizing its properties and exploring its potential in emerging therapeutic areas.

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